Cas no 1016775-40-8 (3-(pyridine-3-sulfonamido)propanoic acid)

• Product Name: 3-(pyridine-3-sulfonamido)propanoic acid
• CAS No: 1016775-40-8
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• MDL: MFCD09933429
• CID: 4567088
• PubChem ID: 24694896
• Update Time: 2025-08-01

3-(pyridine-3-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridine-3-sulfonamido)propanoic Acid
• β-Alanine, N-(3-pyridinylsulfonyl)-
• 3-(pyridine-3-sulfonamido)propanoic acid

• MDL： MFCD09933429
• Inchi： 1S/C8H10N2O4S/c11-8(12)3-5-10-15(13,14)7-2-1-4-9-6-7/h1-2,4,6,10H,3,5H2,(H,11,12)
• InChI Key： ASLSNIKKDNRTMF-UHFFFAOYSA-N
• SMILES： S(C1=CN=CC=C1)(=O)(=O)NCCC(=O)O

Computed Properties

• Exact Mass: 230.036128g/mol
• Monoisotopic Mass: 230.036128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.24g/mol
• XLogP3: -0.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(pyridine-3-sulfonamido)propanoic acid

3-(Pyridine-3-sulfonamido)propanoic Acid: A Comprehensive Overview

3-(Pyridine-3-sulfonamido)propanoic acid (CAS No. 1016775-40-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(pyridine-3-sulfonyl)aminopropanoic acid, is characterized by its unique structural features, which include a pyridine ring, a sulfonamide group, and a carboxylic acid moiety. These functional groups endow the molecule with a range of biological activities and potential therapeutic applications.

The pyridine ring is a key structural element in many bioactive molecules due to its aromaticity and electron-withdrawing properties. The presence of the sulfonamide group further enhances the compound's reactivity and solubility, making it an attractive candidate for drug development. The carboxylic acid moiety adds to the molecule's polarity and can participate in various chemical reactions, such as esterification and amidation.

Recent studies have highlighted the potential of 3-(pyridine-3-sulfonamido)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

In addition to its anti-inflammatory effects, 3-(pyridine-3-sulfonamido)propanoic acid has been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound shows promising activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic properties of 3-(pyridine-3-sulfonamido)propanoic acid have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its low toxicity and high selectivity for target proteins reduce the risk of adverse side effects, enhancing its safety profile.

In the context of drug discovery and development, 3-(pyridine-3-sulfonamido)propanoic acid serves as a valuable lead compound. Its structural flexibility allows for the synthesis of various derivatives through modifications at different functional groups. For example, substituting the pyridine ring or modifying the sulfonamide group can result in compounds with enhanced potency or improved pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(pyridine-3-sulfonamido)propanoic acid in treating various diseases. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, 3-(pyridine-3-sulfonamido)propanoic acid (CAS No. 1016775-40-8) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 3-(pyridine-3-sulfonamido)propanoic acid is poised to play a significant role in advancing medical treatments for various conditions.